Cas no 680618-14-8 (5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE)

• Product Name: 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE
• CAS No: 680618-14-8
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• MDL: MFCD03424973
• CID: 968551
• PubChem ID: 2758672
• Update Time: 2025-06-26

5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE
• 5-(3,3-DIMETHYL UREIDO)-2-ETHOXY BENZENESULFONYL CHLORIDE,
• 5-(dimethylcarbamoylamino)-2-ethoxybenzenesulfonyl chloride
• AB1404
• 680618-14-8
• 5-(3,3-dimethylureido)-2-ethoxybenzenesulfonyl chloride
• DTXSID70374442
• AS-44572
• 5-(3,3-Dimethyl ureido)-2-ethoxy benzenesulfonyl chloride
• AKOS024260609
• 5-[(Dimethylcarbamoyl)amino]-2-ethoxybenzene-1-sulfonyl chloride
• 5-(3,3-dimethyl-ureido)-2-ethoxy-benzenesulfonylchloride
• 5-(3,3-Dimethylureido)-2-ethoxybenzene-1-sulfonylchloride
• 2-Ethoxy-5-(3,3-dimethylureido)benzene-1-sulfonyl chloride
• 2-ethoxy-5-(3,3-dimethylureido) benzene-1-sulfonyl chloride
• MFCD03424973
• 5-(3,3-Dimethylureido)-2-ethoxybenzene-1-sulfonyl chloride
• CS-0326661
• 5-[(DIMETHYLCARBAMOYL)AMINO]-2-ETHOXYBENZENESULFONYL CHLORIDE

• MDL： MFCD03424973
• Inchi： 1S/C11H15ClN2O4S/c1-4-18-9-6-5-8(13-11(15)14(2)3)7-10(9)19(12,16)17/h5-7H,4H2,1-3H3,(H,13,15)
• InChI Key： XGEJPGJBEGCJLZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1OCC)NC(N(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 306.04400
• Monoisotopic Mass: 306.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.09000
• LogP: 3.26010

Additional information on 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE

Introduction to 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE (CAS No. 680618-14-8)

5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE, identified by its CAS number 680618-14-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzenesulfonyl chloride moiety and a 3,3-dimethylureido substituent, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The benzenesulfonyl chloride group is a well-documented electrophile that facilitates nucleophilic substitution reactions, making it invaluable in the construction of more complex molecular architectures. This reactivity has been leveraged in the development of novel drug candidates targeting a range of diseases, including inflammatory disorders and infectious diseases. The 3,3-dimethylureido moiety, on the other hand, introduces steric hindrance and potential hydrogen bonding capabilities, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as sulfonyl chlorides enhances the reactivity of these compounds, allowing for further functionalization and optimization. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

One of the most intriguing aspects of 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE is its potential role in the development of enzyme inhibitors. Sulfonamides are known to interact with the active sites of enzymes by forming covalent bonds or through competitive inhibition. The unique structural motif of this compound may enable it to target specific enzymes involved in metabolic pathways relevant to human health and disease. For instance, research has shown that sulfonamide derivatives can inhibit enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in DNA synthesis and repair.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions between 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE and biological targets. Molecular docking studies have revealed that this compound can bind to pockets on enzymes with high affinity, suggesting its potential as an inhibitor. These studies not only provide insights into the mechanism of action but also guide the design of analogs with improved efficacy and selectivity.

The synthesis of 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl chloride group typically involves chlorination reactions using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). The subsequent coupling with the 3,3-dimethylureido moiety necessitates conditions that promote nucleophilic aromatic substitution while minimizing side reactions.

In industrial settings, the production of this compound must adhere to stringent quality control measures to ensure consistency and safety. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of the final product. Additionally, process optimization efforts focus on reducing waste generation and improving atom economy to align with green chemistry principles.

The pharmaceutical industry has shown considerable interest in exploring new applications for 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE due to its structural versatility and biological potential. Researchers are investigating its efficacy in treating conditions such as bacterial infections, autoimmune diseases, and even certain types of cancer. Preclinical studies have demonstrated promising results in cell culture models and animal models, warranting further investigation into its clinical utility.

One area where this compound shows particular promise is in the development of next-generation antibiotics. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Sulfonamides have historically been effective against a broad spectrum of bacteria due to their ability to inhibit essential metabolic pathways. By incorporating structural elements like the benzenesulfonyl chloride group, chemists aim to enhance these properties while minimizing resistance development.

Another emerging application is in targeted therapy for cancer patients. Certain sulfonamide derivatives have been found to selectively inhibit enzymes overexpressed in tumor cells while sparing normal cells. The steric and electronic properties introduced by the 3,3-dimethylureido substituent may enhance binding affinity to cancer-specific targets, making this compound a candidate for personalized medicine approaches.

The future directions for research on 5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE include exploring its role in drug delivery systems and combination therapies. Nanotechnology-based delivery platforms could enhance bioavailability and reduce toxicity by targeting specific tissues or cells. Additionally, combining this compound with other therapeutic agents may produce synergistic effects that improve treatment outcomes.

In conclusion,5-(3,3-DIMETHYL-UREIDO)-2-ETHOXY-BENZENESULFONYL CHLORIDE (CAS No. 680618-14-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Ongoing research efforts aim to fully elucidate its therapeutic benefits and optimize its use in clinical settings.